Cas no 10341-25-0 (Octadecane-1,18-diamine)

• Product Name: Octadecane-1,18-diamine
• CAS No: 10341-25-0
• MF: C₁₈H₄₀N₂
• MW: 284.52360534668
• CID: 1136891
• PubChem ID: 45179
• Update Time: 2025-04-20

Octadecane-1,18-diamine Chemical and Physical Properties

Names and Identifiers

• octadecane-1,18-diamine
• AC1L2DD4
• AC1Q54FI
• Octadecandiyldiamin
• AG-D-14189
• 1,18-Octadecanediamine
• CTK0D8573
• 1,18-OCTADECANE-DIAMINE
• octadecanediyldiamine
• 1,18-diaminooctadecane
• 1,18-Diamino-octadecan
• octadecanediamine
• Octadecamethylenediamine
• DTXSID60275479
• SCHEMBL27436
• Octadecylendiamin
• 10341-25-0
• Octadecane-1,18-diamine

• Inchi： 1S/C18H40N2/c19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20/h1-20H2
• InChI Key： CJYCVQJRVSAFKB-UHFFFAOYSA-N
• SMILES： NCCCCCCCCCCCCCCCCCCN

Computed Properties

• Exact Mass: 284.3194
• Monoisotopic Mass: 284.319149284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 17
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 0.854±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 93 ºC
• Solubility: Almost insoluble (0.018 g/l) (25 º C),
• PSA: 52.04